Cas no 2413905-30-1 (2-{5-4-chloro-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-3-(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 2-{5-4-chloro-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-3-(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 2413905-30-1
• MF: C₂₂H₁₃ClF₆N₂O
• MW: 470.794845342636
• MDL: MFCD32662744
• CID: 5155419
• Update Time: 2025-05-22

2-{5-4-chloro-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-3-(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[5-[4-chloro-3-(trifluoromethyl)phenyl]-2-furanyl]-4-methyl-5-[3-(trifluoromethyl)phenyl]-
• 2-{5-4-chloro-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-3-(trifluoromethyl)phenyl-1H-imidazole

• MDL： MFCD32662744
• Inchi： 1S/C22H13ClF6N2O/c1-11-19(13-3-2-4-14(9-13)21(24,25)26)31-20(30-11)18-8-7-17(32-18)12-5-6-16(23)15(10-12)22(27,28)29/h2-10H,1H3,(H,30,31)
• InChI Key： ACIFRFRZXMPVLM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=CC=C(Cl)C(C(F)(F)F)=C3)O2)NC(C2=CC=CC(C(F)(F)F)=C2)=C(C)N=1

Additional information on 2-{5-4-chloro-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-3-(trifluoromethyl)phenyl-1H-imidazole

Compound CAS No: 2413905-30-1 - 2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[3-(trifluoromethyl)phenyl]-1H-imidazole

The compound with CAS number 2413905-30-1, named as 2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[3-(trifluoromethyl)phenyl]-1H-imidazole, is a highly specialized organic molecule with a complex structure that combines multiple functional groups and aromatic systems. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research due to its unique properties and potential applications.

The molecular structure of this compound is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic aromatic system containing two nitrogen atoms. The imidazole ring is further substituted with a methyl group at position 5 and a phenyl group at position 4, both of which are decorated with trifluoromethyl groups. Additionally, the compound features a furan ring at position 2, which itself is substituted with a chloro-substituted phenyl group containing a trifluoromethyl substituent.

The combination of these functional groups imparts the compound with unique electronic properties, making it a promising candidate for various applications. Recent studies have highlighted its potential as a bioactive molecule, particularly in the context of drug discovery. The trifluoromethyl groups, known for their electron-withdrawing effects, contribute to the compound's stability and bioavailability, while the imidazole ring provides hydrogen bonding capabilities, enhancing its interaction with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling, nucleophilic substitution, and cyclization reactions. The synthesis strategy typically involves the construction of the imidazole core followed by the incorporation of the furan and phenyl substituents through directed metallation or coupling reactions.

Recent research has focused on evaluating the biological activity of this compound against various disease targets, including cancer and infectious diseases. In vitro studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, suggesting its potential as an anti-cancer agent. Furthermore, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability.

Beyond its biological applications, this compound has also been explored for its potential in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing groups enhances its electronic properties, making it suitable for these advanced materials applications.

In conclusion, the compound with CAS number 2413905-30-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future innovations in drug discovery and materials science.